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Compound of Interest

Compound Name: (+)-Turmerone

Cat. No.: B1667624 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of chemical

compounds is paramount. This document provides essential, immediate safety and logistical

information for (+)-Turmerone, including operational and disposal plans, to ensure laboratory

safety and build trust through value beyond the product itself.

Quantitative Data Summary
While specific occupational exposure limits such as Permissible Exposure Limits (PELs) or

Threshold Limit Values (TLVs) have not been established for (+)-Turmerone, the following

table summarizes its key chemical and physical properties for easy reference.[1]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1667624?utm_src=pdf-interest
https://www.benchchem.com/product/b1667624?utm_src=pdf-body
https://www.benchchem.com/product/b1667624?utm_src=pdf-body
https://www.chemicalbull.com/images/product/MSDS-1758743701.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667624?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Molecular Formula C₁₅H₂₀O

Molecular Weight 216.32 g/mol

Appearance Yellow oil[2]

Boiling Point Not determined

Flash Point Not applicable

Solubility Soluble in methanol or DMSO[2]

GHS Classification

Skin Sensitization, Category 1; Eye Irritation,

Category 2; Hazardous to the aquatic

environment, long-term (Chronic) - Category

Chronic 2[3][4][5]

Personal Protective Equipment (PPE)
To ensure the safety of personnel when handling (+)-Turmerone, the following personal

protective equipment is mandatory:

Eye Protection: Wear tightly fitting safety goggles with side-shields conforming to EN 166

(EU) or NIOSH (US) standards.[4]

Hand Protection: Use chemical-resistant, impervious gloves. Gloves must be inspected prior

to use.[4][6]

Body Protection: A lab coat is required to prevent skin contact. For larger quantities or in

situations with a higher risk of splashing, wear fire/flame resistant and impervious clothing.[4]

Respiratory Protection: If working in a poorly ventilated area or if aerosols may be generated,

use a suitable respirator.[1]

Procedural, Step-by-Step Guidance
Handling and Storage:
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Ventilation: Handle (+)-Turmerone in a well-ventilated area, preferably within a chemical

fume hood.[4][6]

Avoid Contact: Take measures to avoid contact with skin and eyes, as well as inhalation of

any mists or vapors.[4][6]

Ignition Sources: Keep away from heat and all sources of ignition. Use non-sparking tools to

prevent fire caused by electrostatic discharge.[4][6]

Storage: Store the container tightly closed in a dry, cool, and well-ventilated place. Keep it

separate from foodstuff containers and incompatible materials such as strong oxidizing

agents.[1][4][6] The recommended storage temperature is 2-8 °C.[7]

Spill Management:

Evacuate: Evacuate personnel from the immediate spill area.

Ventilate: Ensure adequate ventilation of the area.

Containment: Prevent further leakage or spillage if it is safe to do so. Do not allow the

chemical to enter drains.[4][6]

Absorb: Absorb the spill with an inert material such as sand or earth.[1]

Collect: Collect the absorbed material and any contaminated soil into a suitable, labeled

container for disposal. Use spark-proof tools and explosion-proof equipment during

collection.[4][6]

Decontaminate: Clean the spill area thoroughly.

First Aid Measures:

Eye Contact: Immediately rinse with pure water for at least 15 minutes. If symptoms persist,

consult a doctor.[6][8]

Skin Contact: Take off contaminated clothing immediately. Wash the affected area with soap

and plenty of water. If skin irritation or a rash occurs, seek medical attention.[1][6][8]
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Inhalation: Move the victim to fresh air. If breathing is difficult, provide oxygen. If the person

is not breathing, give artificial respiration and seek immediate medical attention.[6]

Ingestion: Rinse the mouth with water. Do NOT induce vomiting. Never give anything by

mouth to an unconscious person. Call a doctor or Poison Control Center immediately.[4][6]

Disposal Plan:

Waste Collection: Collect waste (+)-Turmerone and contaminated materials in suitable,

closed, and clearly labeled containers.

Environmental Precaution: Avoid release into the environment.[4][5] Do not discharge into

sewer systems.[4][6]

Disposal Method: The material can be disposed of by removal to a licensed chemical

destruction plant or by controlled incineration with flue gas scrubbing.[4][6]

Regulatory Compliance: Dispose of the contents and container in accordance with all

applicable local, regional, national, and international regulations.[4][5][8]

Contaminated Packaging: Containers can be triple-rinsed (or equivalent) and offered for

recycling or reconditioning. Alternatively, puncture the packaging to render it unusable and

dispose of it in a sanitary landfill.[4][6]

Experimental Workflow and Logic Diagrams
The following diagrams illustrate the key workflows for safely handling (+)-Turmerone.
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Safe Handling Workflow for (+)-Turmerone
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Caption: General laboratory workflow for handling (+)-Turmerone.
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Emergency Response for (+)-Turmerone Spill

Spill Occurs

Assess Spill Size

Small Spill

Manageable

Large Spill

Not Manageable

Contain Spill Evacuate Area

Alert Others & Call for HelpAbsorb with Inert Material

Collect Waste

Decontaminate Area

Dispose of Waste

Click to download full resolution via product page

Caption: Decision workflow for responding to a (+)-Turmerone spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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